2-((3-Isopropoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(naphthalen-1-ylamino)-4-oxo-2-(3-propan-2-yloxypropylamino)butanoic acid
• InChI: InChI=1S/C20H26N2O4/c1-14(2)26-12-6-11-21-18(20(24)25)13-19(23)22-17-10-5-8-15-7-3-4-9-16(15)17/h3-5,7-10,14,18,21H,6,11-13H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: MVQILMTYYDDASP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(CC(=O)NC1=CC=CC2=CC=CC=C21)C(=O)O
• Molecular Formula: C20H26N2O4
• Molecular Weight: 358.4 g/mol

Description

2-((3-Isopropoxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid, also known as IPNAA, is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. IPNAA is a novel small molecule that has been shown to have promising effects on various biological processes, making it a potential candidate for drug development.

Scientific Research Applications

Synthesis and Optical Properties

A study focused on the synthesis of a fluorescent probe derived from a similar compound structure, aimed at detecting β-amyloids for Alzheimer’s disease molecular diagnosis. The probe demonstrated high binding affinities toward Aβ(1–40) aggregates in vitro, showcasing its potential in biomedical applications for neurodegenerative diseases (Fa et al., 2015).

Fluorescence Derivatisation of Amino Acids

Another research highlighted the application of a related compound, 3-(Naphthalen-1-ylamino)propanoic acid, as a fluorescent derivatising reagent for amino acids. This derivatisation results in strongly fluorescent derivatives, useful in biological assays and highlighting the compound's significance in biochemical research (Frade et al., 2007).

Crystal and Molecular Structures

Research on the cocrystallization of diisopropylamine with a series of carboxylic acids including derivatives similar to the compound has been conducted. This study provides insight into the structural and supramolecular aspects of the resulting molecular salts, which is crucial for understanding the chemical and physical properties of such compounds (Lin et al., 2017).

Biological Evaluation of Derivatives

The biological evaluation of 3-amino-5-(5-oxo-5H-benzo[a]phenoxazin-6-ylamino)benzoic acid derivatives for their bioactivity, including cytotoxicity against HeLa cells and antioxidant activity, was explored. This research illustrates the potential therapeutic applications of these compounds and their derivatives in medicine and pharmacology (Kumar et al., 2019).

Spectroscopic Properties of Azo Dyes

A study on the synthesis of new azo disperse dyes from 4-hydroxybenzo[h]quinolin-2-(1H)-one, derived from 3-(naphthalen-1-ylamino)-3-oxopropanoic acid, demonstrates the compound's utility in developing materials with specific optical properties. The research contributes to the fields of materials science and dye chemistry (Rufchahi & Gilani, 2012).

Ligand-Directed Assembly

The ligand-directed self-assembly of lanthanide(III) coordination polymers using 1,4-naphthalenedicarboxylic acid is another application area. This work underscores the importance of such compounds in the development of new materials with potential uses in catalysis, molecular recognition, and as luminescent materials (Zheng et al., 2005).